Isamoltane hemifumarate
Isamoltane hemifumarate
5-HT1B antagonist, approximately 30-fold selective over 5-HT1A. Also possesses affinity for β-adrenergic receptors.
Brand Name:
Vulcanchem
CAS No.:
874882-92-5
VCID:
VC0004296
InChI:
InChI=1S/2C16H22N2O2.C4H4O4/c2*1-13(2)17-11-14(19)12-20-16-8-4-3-7-15(16)18-9-5-6-10-18;5-3(6)1-2-4(7)8/h2*3-10,13-14,17,19H,11-12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;;2-1+
SMILES:
CC(C)NCC(COC1=CC=CC=C1N2C=CC=C2)O.CC(C)NCC(COC1=CC=CC=C1N2C=CC=C2)O.C(=CC(=O)O)C(=O)O
Molecular Formula:
C36H48N4O8
Molecular Weight:
664.8
Isamoltane hemifumarate
CAS No.: 874882-92-5
Inhibitors
VCID: VC0004296
Molecular Formula: C36H48N4O8
Molecular Weight: 664.8
| CAS No. | 874882-92-5 |
|---|---|
| Product Name | Isamoltane hemifumarate |
| Molecular Formula | C36H48N4O8 |
| Molecular Weight | 664.8 |
| IUPAC Name | (E)-but-2-enedioic acid;1-(propan-2-ylamino)-3-(2-pyrrol-1-ylphenoxy)propan-2-ol |
| Standard InChI | InChI=1S/2C16H22N2O2.C4H4O4/c2*1-13(2)17-11-14(19)12-20-16-8-4-3-7-15(16)18-9-5-6-10-18;5-3(6)1-2-4(7)8/h2*3-10,13-14,17,19H,11-12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;;2-1+ |
| Standard InChIKey | MCHSBYUSDSJLAQ-WXXKFALUSA-N |
| SMILES | CC(C)NCC(COC1=CC=CC=C1N2C=CC=C2)O.CC(C)NCC(COC1=CC=CC=C1N2C=CC=C2)O.C(=CC(=O)O)C(=O)O |
| Description | 5-HT1B antagonist, approximately 30-fold selective over 5-HT1A. Also possesses affinity for β-adrenergic receptors. |
| Synonyms | 1-[(1-Methylethyl)amino]-3-[2-(1H-pyrrol-1-yl)]-propan-2-ol hemifumarate |
| PubChem Compound | 45073435 |
| Last Modified | Dec 03 2021 |
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